![molecular formula C19H20FN3O2S B4685747 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide](/img/structure/B4685747.png)
3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide
Overview
Description
3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide, also known as compound 1, is a novel small molecule compound that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide 1 is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and transcription factors, such as NF-κB, which are involved in various cellular processes.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, it has also been shown to have antioxidant properties and to improve glucose tolerance in diabetic mice.
Advantages and Limitations for Lab Experiments
One advantage of using 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide 1 in lab experiments is its high potency, which allows for the use of lower concentrations compared to other 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamides. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several potential future directions for the study of 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide 1. One area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound 1 and its potential for treating other diseases, such as bacterial infections and neurodegenerative diseases.
In conclusion, this compound 1 is a novel small molecule this compound that has shown potential in various scientific research applications. Its anti-inflammatory, anti-cancer, and antioxidant properties make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and potential for treating other diseases.
Scientific Research Applications
Compound 1 has been studied for its potential in various scientific research applications. One study found that 3-fluoro-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide 1 has anti-inflammatory effects by inhibiting the activity of NF-κB, a transcription factor that plays a key role in the inflammatory response. Another study showed that this compound 1 has potential as an anti-cancer agent by inducing apoptosis in cancer cells. Additionally, this compound 1 has been studied for its potential in treating bacterial infections.
properties
IUPAC Name |
3-fluoro-N-[[3-(pentanoylamino)phenyl]carbamothioyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O2S/c1-2-3-10-17(24)21-15-8-5-9-16(12-15)22-19(26)23-18(25)13-6-4-7-14(20)11-13/h4-9,11-12H,2-3,10H2,1H3,(H,21,24)(H2,22,23,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOJKDFOLAHTNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.